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Compound of Interest

Compound Name:
5-(4-bromophenyl)-6-

hydroxypyrimidin-4(1H)-one

Cat. No.: B1523913 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of 5-(4-bromophenyl)-6-
hydroxypyrimidin-4(1H)-one

Introduction
5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one is a heterocyclic organic compound with

potential applications in medicinal chemistry and drug development.[1][2] As with any novel or

specialized chemical, a thorough understanding of its potential hazards and the implementation

of rigorous safety protocols are paramount for protecting researchers and ensuring the integrity

of experimental work. Pyrimidinone derivatives are known to possess a wide range of biological

activities, suggesting that this class of compounds, including 5-(4-bromophenyl)-6-
hydroxypyrimidin-4(1H)-one, should be handled as potentially potent and biologically active.

[2][3]

This guide provides a comprehensive overview of the known hazards, recommended handling

procedures, exposure controls, and emergency responses tailored for laboratory personnel

working with this compound. The protocols described herein are designed to foster a self-

validating system of safety, where procedural steps inherently minimize risk and confirm safe

practice.

Hazard Identification and Risk Assessment
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The primary documented hazard for 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one is

acute oral toxicity.[4] However, due to its physical form as a powder and the known hazards of

structurally related compounds, a cautious approach assuming potential for harm via other

exposure routes is scientifically prudent.

GHS Classification
The Globally Harmonized System (GHS) classification for this compound is based on its known

toxicity profile.

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed[4]

Toxicological Profile (Inferred and Documented)
Oral Toxicity: The compound is classified as harmful if swallowed (H302). Ingestion can lead

to adverse health effects and medical attention should be sought immediately.

Dermal and Eye Irritation: While specific data is unavailable for this compound, related

bromophenyl compounds, such as 4-Bromophenylhydrazine hydrochloride, are known to

cause severe skin burns and eye damage.[5] Therefore, it is critical to assume 5-(4-
bromophenyl)-6-hydroxypyrimidin-4(1H)-one may be a skin and eye irritant or corrosive.

Direct contact must be avoided.

Inhalation Toxicity: As a "white to light-yellow powder or crystals", the compound can become

airborne, posing an inhalation risk. The toxicological properties have not been fully

investigated[5], but fine chemical dusts can cause respiratory irritation. For related

compounds, inhalation may be harmful.[5]

Long-Term Exposure: The effects of chronic exposure have not been determined.

Organobromine compounds as a class can present complex health and environmental

impacts.[6] Studies on some brominated phenols have identified liver and kidney toxicity as

critical effects in animal studies.[7][8] Given its potential as a biologically active molecule, all

measures should be taken to minimize exposure.
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Physicochemical Properties
Property Value Source

Molecular Formula C₁₀H₇BrN₂O₂ [4][9]

Molecular Weight 267.08 g/mol [4][9][10]

Appearance
White to light-yellow powder or

crystals

Storage 2-8°C, sealed, dry environment [4][11]

Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach combining engineering controls and robust PPE is essential for safe

handling. The causality behind these choices is to create redundant barriers between the

researcher and the chemical.

Engineering Controls
Primary Control (Fume Hood): All manipulations of the solid compound (e.g., weighing,

transferring, preparing solutions) must be performed inside a certified chemical fume hood.

This is the most critical engineering control to prevent inhalation of airborne powder and

contain potential spills.

Ventilation: Ensure the laboratory is well-ventilated to dilute any fugitive emissions that might

escape primary containment.

Safety Equipment: An eyewash station and safety shower must be readily accessible and

tested regularly.

Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile gloves at all times. Nitrile provides good resistance to a broad

range of chemicals. Double-gloving is recommended when handling the pure solid or

concentrated solutions to protect against accidental tears and facilitate safe de-gloving.
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Eye Protection: Chemical safety goggles that provide a full seal around the eyes are

mandatory. Standard safety glasses do not offer sufficient protection against fine powders or

splashes.

Body Protection: A full-length laboratory coat, buttoned completely, is required.

Respiratory Protection: If there is any risk of the powder becoming airborne outside of a

fume hood (e.g., during a large spill cleanup), a NIOSH-approved respirator with a

particulate filter (N95 or higher) is necessary.

Safe Handling, Storage, and Disposal Workflow
The following workflow is designed as a self-validating system. Adherence to the sequence

ensures that risks are systematically addressed at each stage of the process.

Safe Handling Workflow Diagram
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Disposal Phase

Verify Fume Hood
Certification is Current

Don Full PPE:
Lab Coat, Goggles, Double Gloves

Prepare Work Area:
- Cover with absorbent liner

- Assemble all necessary equipment

Retrieve Compound from 2-8°C Storage

Allow to Equilibrate
to Room Temperature

(Prevents moisture condensation)

Weigh Compound on
Tared Weigh Paper or Vessel

Transfer Compound to
Reaction or Solvent Vessel

Close Primary Container
Immediately

Decontaminate Utensils
(Spatula, etc.) with Solvent

Wipe Down Work Surface
Inside Fume Hood

Collect All Waste:
- Contaminated PPE
- Weigh paper, liners

Segregate Waste into
Labeled Hazardous Waste Container

Return Compound to
Proper Storage

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-
one.

Step-by-Step Handling Protocol
Preparation: Before retrieving the compound, ensure your fume hood is operational and you

are wearing all required PPE. Prepare the work surface by laying down a disposable

absorbent liner.

Equilibration: Retrieve the container from its 2-8°C storage.[4][11] Allow the sealed container

to warm to room temperature before opening to prevent water condensation onto the

hygroscopic powder.

Weighing: Use a micro-spatula to carefully transfer small amounts of the powder onto a tared

weigh paper or directly into a suitable vessel on an analytical balance located inside the

fume hood. Avoid creating dust clouds.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

powder slowly. Do not add powder to the solvent, as this is more likely to generate dust.

Cleanup: Immediately after handling, wipe down the spatula and any surfaces with a solvent-

dampened cloth. Dispose of all contaminated materials (weigh paper, liner, gloves) into a

designated solid hazardous waste container.

Storage and Stability
Storage Conditions: Store the compound in a tightly sealed container in a refrigerator at 2-

8°C.[4][11][12] The storage area should be dry and away from moisture.[9]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[5] The

compound may undergo hazardous reactions when mixed with these materials.

Waste Disposal
All waste, including the pure compound, contaminated materials (e.g., gloves, weigh paper,

pipette tips), and solutions, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of this material

down the drain or in regular trash.
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Emergency Procedures
Immediate and correct response is critical in the event of an exposure or spill.

First Aid Measures
If Swallowed (H302 Hazard): Rinse mouth with water. Do NOT induce vomiting.[5] Seek

immediate medical attention and show the Safety Data Sheet (SDS) or container label to the

medical professional.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.

Inhalation: Move the affected person to fresh air at once. If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical

attention.

Spill Response Protocol
Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

Contain: If the spill is small and contained within a fume hood, proceed with cleanup. If the

spill is large or outside of a fume hood, evacuate the lab and contact your institution's

environmental health and safety (EHS) office.

PPE: Don appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat.

For large spills, respiratory protection may be necessary.

Cleanup (Solid Spill): Gently cover the spill with an absorbent material like vermiculite or

sand to prevent the powder from becoming airborne. Carefully sweep the material into a

labeled hazardous waste container. Do not use a dry sweeping method that creates dust.
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Decontamination: Clean the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or isopropanol), followed by soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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